Cas no 1006747-44-9 (methyl 5-(aminomethyl)thiophene-3-carboxylate)

• Product Name: methyl 5-(aminomethyl)thiophene-3-carboxylate
• CAS No: 1006747-44-9
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 6337409
• PubChem ID: 58009461
• Update Time: 2024-01-14

methyl 5-(aminomethyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(aminomethyl)thiophene-3-carboxylate
• EN300-1852456
• AB72617
• SCHEMBL12407032
• 1006747-44-9

• Inchi： 1S/C7H9NO2S/c1-10-7(9)5-2-6(3-8)11-4-5/h2,4H,3,8H2,1H3
• InChI Key： FAKZZAPTCZOFFW-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1CN

Computed Properties

• Exact Mass: 171.03539970g/mol
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives